Cas no 10431-99-9 (2-Isopropyl-2-oxazoline)

• Product Name: 2-Isopropyl-2-oxazoline
• CAS No: 10431-99-9
• MF: C₆H₁₁NO
• MW: 113.157641649246
• MDL: MFCD08276382
• CID: 118603
• PubChem ID: 87558026
• Update Time: 2025-05-26

2-Isopropyl-2-oxazoline Chemical and Physical Properties

Names and Identifiers

• 2-Isopropyl-2-oxazoline
• Oxazole,4,5-dihydro-2-(1-methylethyl)-
• 2-propan-2-yl-4,5-dihydro-1,3-oxazole
• 2-isopropyl-4,5-dihydro-1,3-oxazole
• 2-Isopropyl-1,3-oxazol-2-ine
• FVEZUCIZWRDMSJ-UHFFFAOYSA-N
• OR323276
• I0642
• 2-(propan-2-yl)-4,5-dihydro-1,3-oxazole
• A896245
• BP-30122
• CS-0321419
• 10431-99-9
• SCHEMBL152241
• T71548
• FT-0705433
• MFCD08276382
• 2-Isopropyl-2-oxazoline, >=96.5% (GC)
• 2-Isopropyl-4,5-dihydro-oxazole
• 2-Isopropyl-4,5-dihydrooxazole
• AKOS015841677
• 25822-68-8
• DTXSID90340684
• BS-44032
• DB-059122

• MDL： MFCD08276382
• Inchi： 1S/C6H11NO/c1-5(2)6-7-3-4-8-6/h5H,3-4H2,1-2H3
• InChI Key： FVEZUCIZWRDMSJ-UHFFFAOYSA-N
• SMILES： O1CCN=C1C(C)C

Computed Properties

• Exact Mass: 113.08400
• Monoisotopic Mass: 113.084
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 1
• Complexity: 107
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 21.6
• Surface Charge: 0
• Tautomer Count: nothing

Experimental Properties

• Color/Form: Not available
• Density: 0.95
• Boiling Point: 138°C(lit.)
• Flash Point: 32.4°C
• Refractive Index: 1.4330 to 1.4380
• PSA: 21.59000
• LogP: 0.50670
• Solubility: Not available

2-Isopropyl-2-oxazoline Security Information

• Symbol:
• Prompt：warning
• Hazard Statement： H226-H315-H319
• Warning Statement： P210-P233-P240-P241+P242+P243-P264-P280-P302+P352+P332+P313+P362+P364-P305+P351+P338+P337+P313-P370+P378-P403+P235-P501
• Hazardous Material transportation number：UN 1993 3/PG III
• HazardClass：3
• PackingGroup：III

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Azolines Oxazolines
• Solvents and Organic Chemicals Organic Compounds Heterocyclic Compounds

Additional information on 2-Isopropyl-2-oxazoline

Recent Advances in the Study of 2-Isopropyl-2-oxazoline (CAS: 10431-99-9) and Its Applications in Chemical Biology and Pharmaceutical Research

The chemical compound 2-Isopropyl-2-oxazoline (CAS: 10431-99-9) has recently garnered significant attention in the fields of chemical biology and pharmaceutical research due to its versatile applications in polymer chemistry, drug delivery systems, and bioactive molecule synthesis. This research briefing aims to provide a comprehensive overview of the latest findings related to this compound, highlighting its structural properties, synthetic pathways, and potential therapeutic uses.

Recent studies have demonstrated that 2-Isopropyl-2-oxazoline serves as a valuable monomer for the synthesis of poly(2-oxazoline)s (POx), a class of polymers known for their biocompatibility and tunable physicochemical properties. Researchers have explored its copolymerization with other oxazoline derivatives to create materials with tailored functionalities, such as thermoresponsive behavior and enhanced drug-loading capacities. These advancements are particularly relevant for the development of next-generation drug delivery systems.

In addition to its role in polymer chemistry, 2-Isopropyl-2-oxazoline has been investigated as a building block for the synthesis of bioactive molecules. A 2023 study published in the Journal of Medicinal Chemistry reported the successful incorporation of this compound into novel small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in cancer progression. The study highlighted the compound's ability to improve the pharmacokinetic properties of these inhibitors, offering a promising avenue for anticancer drug development.

Another area of active research involves the use of 2-Isopropyl-2-oxazoline in surface modification and biofunctionalization. Its reactive oxazoline ring enables facile conjugation with biomolecules, making it an attractive candidate for the development of biosensors and diagnostic tools. Recent work has demonstrated its utility in creating antibody-conjugated nanoparticles for targeted imaging and therapy, showcasing its potential in precision medicine.

Despite these promising developments, challenges remain in optimizing the synthesis and scalability of 2-Isopropyl-2-oxazoline-based materials. Recent efforts have focused on developing greener and more efficient catalytic systems for its production, with an emphasis on reducing environmental impact. A 2024 study in ACS Sustainable Chemistry & Engineering proposed a novel enzymatic approach that significantly improves yield while minimizing waste generation.

In conclusion, 2-Isopropyl-2-oxazoline (CAS: 10431-99-9) continues to emerge as a multifaceted compound with broad applications in chemical biology and pharmaceutical research. Its unique properties and adaptability position it as a key player in the development of innovative therapeutic strategies and advanced materials. Future research directions may include further exploration of its structure-activity relationships and expansion of its applications in personalized medicine and biotechnology.